N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C18H17ClN2O3S/c1-11-15(19)3-2-4-16(11)20-25(23,24)14-9-12-5-6-17(22)21-8-7-13(10-14)18(12)21/h2-4,9-10,20H,5-8H2,1H3
• InChI Key: SLQGAIGXEGBGAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=CC3=C4C(=C2)CCN4C(=O)CC3
• Molecular Formula: C18H17ClN2O3S
• Molecular Weight: 376.9 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a sulfonamide group (-SO2NH2), which is commonly found in many antibiotics. The presence of the azatricyclo group suggests that the compound has a three-ring structure.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are typically used to determine the structure of complex organic compounds.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the sulfonamide group might be susceptible to hydrolysis, while the azatricyclo ring system might undergo reactions typical of cyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and functional groups. These could include its solubility in various solvents, its melting and boiling points, and its spectral properties.

Scientific Research Applications

Antibacterial Activity

• In Vitro Antibacterial Activity : Researchers have evaluated Compound X’s antibacterial potential against Staphylococcus aureus and Chromobacterium violaceum . .

Urease Inhibition

• Anti-Urease Properties : Compound X and its analogs have been investigated for their inhibitory effects on jack bean urease . .

Antileishmanial and Antimalarial Activities

• Pyrazole-Bearing Compounds : Pyrazole derivatives, including those containing Compound X’s structural motifs, have demonstrated significant pharmacological effects. .

Drug Development

• Thiazole Scaffold : Thiazole chemistry has led to the development of several drugs, such as Sulfathiazole (antimicrobial), Abafungin (antifungal), and Ritonavir (antiretroviral). .

Cancer Research

• Lung Cancer Inhibitor : Darbufelone, a structurally related compound, has demonstrated lung cancer cell growth inhibition. .

Drug Design and Optimization

• Thiazole-Based Drug Efficacy : Researchers continue to explore thiazole scaffolds for treating conditions such as HIV infections , hypertension , schizophrenia , and allergies . .

Mechanism of Action

Without specific biological or pharmacological data, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its specific molecular targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further elucidation of its structure, synthesis, and reactivity. If it’s intended to be a drug, studies could also focus on its pharmacological properties and potential therapeutic applications.